Cas no 1261874-82-1 (3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid)
1261874-82-1 structure
Product Name:3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid
CAS No:1261874-82-1
MF:C10H8F4O2
MW:236.162937164307
CID:4984626
Update Time:2023-08-24
3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-fluoro-6-(trifluoromethyl)phenyl]propanoic acid
- 3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid
- 3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid
-
- Inchi: 1S/C10H8F4O2/c11-8-3-1-2-7(10(12,13)14)6(8)4-5-9(15)16/h1-3H,4-5H2,(H,15,16)
- InChI Key: AJYLRYXZUXJLLQ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C(F)(F)F)=C1CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3
3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007026-250mg |
3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid |
1261874-82-1 | 97% | 250mg |
504.00 USD | 2021-07-04 | |
| Alichem | A013007026-500mg |
3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid |
1261874-82-1 | 97% | 500mg |
855.75 USD | 2021-07-04 | |
| Alichem | A013007026-1g |
3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid |
1261874-82-1 | 97% | 1g |
1,460.20 USD | 2021-07-04 |
3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid Related Literature
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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